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Compound of Interest

Compound Name: Ethirimol

Cat. No.: B033103 Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
This document provides a comprehensive guide for the research-use of Ethirimol, a systemic

fungicide, particularly in the context of foliar spray applications. The information is intended for

researchers, scientists, and professionals involved in drug development and plant pathology

studies.

Introduction to Ethirimol
Ethirimol is a pyrimidine-based systemic fungicide recognized for its efficacy against powdery

mildew diseases in various crops, notably cereals like barley.[1] Its systemic nature allows it to

be absorbed by the plant and translocated within its tissues, offering protection to new growth.

[1] Understanding its mechanism of action and proper application is crucial for its effective use

in research settings.

Mechanism of Action
Ethirimol's primary mode of action is the inhibition of the enzyme adenosine deaminase.[2][3]

[4] This enzyme plays a critical role in the purine salvage pathway of fungi, catalyzing the

deamination of adenosine to inosine. By inhibiting this enzyme, Ethirimol disrupts the

synthesis of purine nucleotides, which are essential building blocks for DNA and RNA. This

ultimately hinders fungal growth and reproduction.[1]
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Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethirimol is presented in the table

below. This information is essential for the preparation of stock and spray solutions.

Property Value

Chemical Name
5-butyl-2-(ethylamino)-6-methyl-4(1H)-

pyrimidinone

CAS Number 23947-60-6

Molecular Formula C₁₁H₁₉N₃O

Molecular Weight 209.29 g/mol

Appearance White crystalline solid

Melting Point 159-160 °C

Water Solubility
253 mg/L (pH 5.2), 150 mg/L (pH 7.3), 153 mg/L

(pH 9.3) at 20 °C[5]

Purity (Typical) ≥95% (Technical grade)[5]

Experimental Protocols
Objective: To prepare a concentrated stock solution of Ethirimol that can be diluted to various

working concentrations for experiments.

Materials:

Ethirimol (Technical grade, ≥95% purity)

Solvent (e.g., Acetone or Dimethylformamide - DMF, due to moderate water solubility)

Sterile distilled water

Magnetic stirrer and stir bar

Volumetric flasks (e.g., 50 mL, 100 mL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b033103?utm_src=pdf-body
https://m.agriculture-pesticides.com/sale-43828479-etirimol-the-trusted-medicine-for-effective-powdery-mildew-treatment-cas-no-23947-60-6.html
https://m.agriculture-pesticides.com/sale-43828479-etirimol-the-trusted-medicine-for-effective-powdery-mildew-treatment-cas-no-23947-60-6.html
https://www.benchchem.com/product/b033103?utm_src=pdf-body
https://www.benchchem.com/product/b033103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical balance

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Calculate the required mass of Ethirimol. For a 10,000 ppm (10 mg/mL) stock solution in a

50 mL volumetric flask, you will need:

10 mg/mL * 50 mL = 500 mg of Ethirimol.

Weigh the Ethirimol. Accurately weigh 500 mg of Ethirimol powder using an analytical

balance.

Dissolve the Ethirimol. Transfer the weighed Ethirimol to the 50 mL volumetric flask. Add a

small volume of the chosen solvent (e.g., 5-10 mL of acetone or DMF) to dissolve the

powder completely. Swirl gently to mix.

Bring to volume. Once the Ethirimol is fully dissolved, add sterile distilled water to the flask,

bringing the total volume up to the 50 mL mark.

Mix thoroughly. Cap the flask and invert it several times to ensure the solution is

homogeneous. A magnetic stirrer can also be used for a short duration.

Storage. Store the stock solution in a clearly labeled, sealed container in a cool, dark place

(e.g., at 4°C). The stability of the stock solution should be determined, but it is recommended

to prepare fresh solutions for critical experiments.

Objective: To prepare a diluted Ethirimol spray solution for application to plants.

Materials:

Ethirimol stock solution (e.g., 10,000 ppm)

Sterile distilled water

Adjuvant/surfactant (e.g., Tween® 20 or similar non-ionic surfactant)
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Graduated cylinders or pipettes

Spray bottles or a research-grade sprayer

PPE

Procedure:

Determine the final spray concentration. The required concentration will depend on the

specific research objectives and the plant species being tested. Based on field application

rates of other fungicides for powdery mildew control, a starting range of 50-500 ppm could

be tested.[6]

Calculate the volume of stock solution needed. Use the formula V₁C₁ = V₂C₂:

V₁ = Volume of stock solution needed

C₁ = Concentration of stock solution (e.g., 10,000 ppm)

V₂ = Final volume of spray solution desired (e.g., 100 mL)

C₂ = Final concentration of spray solution (e.g., 100 ppm)

V₁ = (100 mL * 100 ppm) / 10,000 ppm = 1 mL

Add an adjuvant. To improve the wetting and spreading of the spray solution on the leaf

surface, add a non-ionic surfactant. A typical concentration is 0.01% to 0.1% (v/v). For 100

mL of spray solution, this would be 10 to 100 µL of Tween® 20.

Prepare the spray solution. In a clean container, add the calculated volume of the Ethirimol
stock solution (1 mL) and the adjuvant. Then, add sterile distilled water to reach the final

desired volume (100 mL). Mix thoroughly.

Application. Apply the solution to the plant foliage using a fine mist sprayer, ensuring even

coverage of both the upper and lower leaf surfaces. A control group of plants should be

sprayed with a solution containing only water and the adjuvant.

Quantitative Data Presentation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9994715/
https://www.benchchem.com/product/b033103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table provides a template for recording and presenting dose-response data for

Ethirimol against a target pathogen like powdery mildew. Researchers should adapt the

concentrations and assessment parameters based on their experimental design.

Ethirimol
Concentration
(ppm)

Disease Severity
(%)

Disease Incidence
(%)

Plant Phytotoxicity
Rating (0-5)

0 (Control) 85 ± 5 100 0

50 60 ± 7 90 ± 5 0

100 35 ± 4 70 ± 6 0

250 15 ± 3 40 ± 5 1

500 5 ± 2 15 ± 3 2

Disease Severity: Percentage of leaf area affected by the disease. Disease Incidence:

Percentage of plants or leaves showing disease symptoms. Phytotoxicity Rating: 0 = no

damage, 5 = severe damage/plant death. Data are presented as mean ± standard error.

Visualization of Signaling Pathway and Experimental
Workflow
The following diagram illustrates the fungal purine salvage pathway and highlights the inhibitory

action of Ethirimol on adenosine deaminase.

Adenosine

Adenosine Deaminase
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Fungal purine salvage pathway and Ethirimol's inhibitory action.

The diagram below outlines a typical experimental workflow for evaluating the efficacy of

Ethirimol foliar spray against a plant pathogen in a controlled environment.
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Workflow for assessing Ethirimol's efficacy in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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